Cas no 1014775-36-0 (2-(4-Bromo-2-formylphenoxy)-N-(2-methylpropyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)acetamide)

• Product Name: 2-(4-Bromo-2-formylphenoxy)-N-(2-methylpropyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)acetamide
• CAS No: 1014775-36-0
• MF: C₁₇H₂₂BrNO₅S
• MW: 432.329283237457
• CID: 5450356
• PubChem ID: 24474091
• Update Time: 2025-10-29

2-(4-Bromo-2-formylphenoxy)-N-(2-methylpropyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS016859781
• HMS3022M06
• EN300-1189051
• SMR000709958
• CHEMBL1512985
• 2-(4-bromo-2-formylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide
• Z26356968
• AKOS001105587
• MLS001079930
• 1014775-36-0
• 2-(4-Bromo-2-formylphenoxy)-N-(2-methylpropyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)acetamide

• Inchi： 1S/C17H22BrNO5S/c1-12(2)8-19(15-5-6-25(22,23)11-15)17(21)10-24-16-4-3-14(18)7-13(16)9-20/h3-4,7,9,12,15H,5-6,8,10-11H2,1-2H3
• InChI Key： GHROMOUEWPQEJX-UHFFFAOYSA-N
• SMILES： C(N(CC(C)C)C1CCS(=O)(=O)C1)(=O)COC1=CC=C(Br)C=C1C=O

Computed Properties

• Exact Mass: 431.04021g/mol
• Monoisotopic Mass: 431.04021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.7±55.0 °C(Predicted)
• pka: -1.29±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Bromo-2-formylphenoxy)-N-(2-methylpropyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)acetamide

2-(4-Bromo-2-formylphenoxy)-N-(2-methylpropyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)acetamide

The compound 1014775-36-0, also known as 2-(4-Bromo-2-formylphenoxy)-N-(2-methylpropyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent research, particularly in the fields of drug design and material science. Its unique structure, featuring a bromo-substituted phenol group and a thienyl moiety, makes it an intriguing candidate for exploring novel chemical reactivity and biological activity.

Recent studies have highlighted the importance of bromo-substituted phenol derivatives in medicinal chemistry. These compounds are known to exhibit diverse pharmacological properties, including antioxidant, anti-inflammatory, and anticancer activities. The presence of the formyl group in this compound further enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers have also explored the potential of this compound as a precursor for synthesizing bioactive molecules with improved pharmacokinetic profiles.

The tetrahydro-1,1-dioxido-3-thienyl group in the molecule introduces additional complexity and functionality. This group is known to participate in various types of chemical reactions, including nucleophilic substitutions and cycloadditions. Recent advancements in thienyl chemistry have demonstrated its utility in constructing heterocyclic frameworks, which are essential components of many bioactive compounds. The combination of this thienyl group with the bromo-substituted phenoxy group creates a unique platform for exploring novel synthetic pathways and molecular interactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of modern catalytic systems has significantly improved the efficiency and selectivity of these reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the phenoxy-thienyl linkage with high precision. These methods not only enhance the yield but also minimize the formation of byproducts, making the synthesis more environmentally friendly.

From a biological standpoint, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. The bromine atom at position 4 of the phenol ring contributes to its electronic properties, which are critical for binding to specific biological targets. Additionally, the formyl group can act as a directing group for further functionalization, enabling researchers to tailor the molecule's properties for specific applications.

Recent advancements in computational chemistry have also provided deeper insights into the molecular dynamics of this compound. Molecular docking studies have revealed potential binding modes with key enzymes involved in metabolic pathways. These findings suggest that this compound could serve as a lead molecule for developing therapeutic agents targeting metabolic disorders or neurodegenerative diseases.

In conclusion, 2-(4-Bromo-2-formylphenoxy)-N-(2-methylpropyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)acetamide (CAS No: 1014775-36-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a valuable tool for exploring new frontiers in chemical synthesis and drug discovery.